Cas no 1040632-93-6 (1-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione)

• Product Name: 1-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione
• CAS No: 1040632-93-6
• MF: C₂₀H₁₄ClFN₄O₂
• MW: 396.802166461945
• CID: 5382799
• Update Time: 2023-11-20

1-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-2,4(1H,3H)-pteridinedione
• 1-[(2-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydropteridine-2,4-dione

• Inchi： 1S/C20H14ClFN4O2/c21-16-4-2-1-3-14(16)12-25-18-17(23-9-10-24-18)19(27)26(20(25)28)11-13-5-7-15(22)8-6-13/h1-10H,11-12H2
• InChI Key： KMTWFWJHGMJMIY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2C(=NC=CN=2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Experimental Properties

• Density: 1.466±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.3±60.0 °C(Predicted)
• pka: -0.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives